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For Researchers, Scientists, and Drug Development Professionals

Introduction
1,8-Octadiyl bismethanethiosulfonate, also known as MTS-8-MTS, is a homobifunctional

crosslinking reagent. It belongs to the family of methanethiosulfonate (MTS) compounds, which

are distinguished by their rapid and specific reactivity towards sulfhydryl groups, primarily the

side chains of cysteine residues in proteins. This technical guide provides a comprehensive

overview of the chemical and physical properties of 1,8-octadiyl bismethanethiosulfonate, a

generalized experimental protocol for its use in protein crosslinking studies, and a look into a

potential signaling pathway impacted by related compounds.

Core Molecular Data
The fundamental chemical and physical properties of 1,8-Octadiyl Bismethanethiosulfonate
are summarized below.
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Property Value Reference

Molecular Formula C10H22O4S4 [1]

Molecular Weight 334.54 g/mol

CAS Number 4356-71-2 [1]

Appearance White to Off-White Solid

Melting Point 82-84°C [1]

Storage Temperature -20°C, under inert atmosphere [1]

Stability
Moisture and Temperature

Sensitive
[1]

Mechanism of Action and Applications
1,8-Octadiyl bismethanethiosulfonate functions by forming disulfide bonds with cysteine

residues. Its homobifunctional nature, with a reactive methanethiosulfonate group at each end

of an eight-carbon spacer arm, allows it to link two cysteine residues within the same protein

(intramolecular crosslink) or between two different interacting proteins (intermolecular

crosslink). This property makes it a valuable tool in structural biology for:

Probing Protein Structure: By identifying spatially proximate cysteine residues, it helps in

elucidating the three-dimensional structure of proteins and protein complexes.

Studying Protein-Protein Interactions: It can be used to capture and identify transient or

weak protein-protein interactions.

Conformational Capture: It can "freeze" proteins in specific conformational states for further

study.

The relatively long and flexible eight-carbon chain provides a significant spatial reach for

connecting cysteine residues.

Experimental Protocol: Protein Crosslinking
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The following is a generalized protocol for using 1,8-octadiyl bismethanethiosulfonate in a

protein crosslinking experiment followed by mass spectrometry analysis. Note that optimal

conditions will vary depending on the specific proteins and experimental goals.

Generalized workflow for protein crosslinking using 1,8-Octadiyl Bismethanethiosulfonate.

Potential Signaling Pathway Involvement
While specific signaling pathways for 1,8-octadiyl bismethanethiosulfonate are not

extensively documented, a study on a similar, shorter-chain compound, 1,4-butanediyl-

bismethanethiosulfonate (BMTS), has shed light on a potential mechanism of action that could

be relevant. This study demonstrated that BMTS can induce apoptosis (programmed cell

death) in Jurkat cells through a pathway mediated by reactive oxygen species (ROS).[2] The

proposed cascade of events is as follows:

Induction of ROS: The bismethanethiosulfonate compound leads to an increase in

intracellular ROS.[2]

Mitochondrial Involvement: The generation of ROS is linked to mitochondrial function.[2]

Apoptotic Cascade: The increase in ROS triggers the downstream events of apoptosis,

including the activation of caspase-9 and caspase-3, and a reduction in the anti-apoptotic

protein Bcl-2.[2]

DNA Fragmentation: The activation of caspases ultimately leads to the fragmentation of

DNA, a hallmark of apoptosis.[2]

This suggests that the reactivity of the bismethanethiosulfonate group with cellular thiols can

lead to significant redox-related signaling events.
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Proposed apoptotic signaling pathway for a related bismethanethiosulfonate compound.[2]

Conclusion
1,8-Octadiyl bismethanethiosulfonate is a versatile tool for researchers in structural biology

and drug development. Its specific reactivity with cysteine residues and the defined length of its

spacer arm allow for precise probing of protein structure and interactions. While its own
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biological signaling pathways are yet to be fully elucidated, research on related compounds

suggests a potential role in modulating cellular redox environments and inducing apoptosis.

Further investigation into the specific applications and biological effects of 1,8-octadiyl
bismethanethiosulfonate is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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